Cas no 2580095-14-1 (rac-tert-butyl N-{(1R,2R)-2-hydroxycyclobutylmethyl}carbamate)

• Product Name: rac-tert-butyl N-{(1R,2R)-2-hydroxycyclobutylmethyl}carbamate
• CAS No: 2580095-14-1
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 5657259
• PubChem ID: 165889434
• Update Time: 2023-11-27

rac-tert-butyl N-{(1R,2R)-2-hydroxycyclobutylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl N-{[(1R,2R)-2-hydroxycyclobutyl]methyl}carbamate
• EN300-27718603
• 2580095-14-1
• rac-tert-butyl N-{(1R,2R)-2-hydroxycyclobutylmethyl}carbamate

• Inchi： 1S/C10H19NO3/c1-10(2,3)14-9(13)11-6-7-4-5-8(7)12/h7-8,12H,4-6H2,1-3H3,(H,11,13)/t7-,8-/m0/s1
• InChI Key： IQRUXWANCYDLPP-YUMQZZPRSA-N
• SMILES： O[C@H]1CC[C@H]1CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.094±0.06 g/cm3(Predicted)
• Boiling Point: 319.9±15.0 °C(Predicted)
• pka: 12.81±0.46(Predicted)